Cas no 2680668-77-1 (6-acetyl-6-azabicyclo3.2.1octane-5-carboxylic acid)

• Product Name: 6-acetyl-6-azabicyclo3.2.1octane-5-carboxylic acid
• CAS No: 2680668-77-1
• MF: C₁₀H₁₅NO₃
• MW: 197.231003046036
• CID: 5647376
• PubChem ID: 165908164
• Update Time: 2025-05-22

6-acetyl-6-azabicyclo3.2.1octane-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28272028
• 2680668-77-1
• 6-acetyl-6-azabicyclo[3.2.1]octane-5-carboxylic acid
• 6-acetyl-6-azabicyclo3.2.1octane-5-carboxylic acid

• Inchi： 1S/C10H15NO3/c1-7(12)11-6-8-3-2-4-10(11,5-8)9(13)14/h8H,2-6H2,1H3,(H,13,14)
• InChI Key： QIFCEMSYBNIGMY-UHFFFAOYSA-N
• SMILES： OC(C12CCCC(CN1C(C)=O)C2)=O

Computed Properties

• Exact Mass: 197.10519334g/mol
• Monoisotopic Mass: 197.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 57.6Ų

Additional information on 6-acetyl-6-azabicyclo3.2.1octane-5-carboxylic acid

6-Acetyl-6-Azabicyclo[3.2.1]octane-5-Carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 2680668-77-1, commonly referred to as 6-acetyl-6-azabicyclo[3.2.1]octane-5-carboxylic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of bicyclic compounds, which are known for their unique structural properties and diverse applications in drug design and synthesis.

The bicyclo[3.2.1]octane framework is a key structural feature of this compound, characterized by its rigid and stable bicyclic system. This structure provides a platform for the attachment of functional groups, such as the acetyl group at position 6 and the carboxylic acid group at position 5. These substituents play a crucial role in determining the compound's chemical reactivity, biological activity, and potential applications.

Recent studies have highlighted the importance of bicyclic systems in medicinal chemistry, particularly in the design of bioactive molecules with improved pharmacokinetic properties. The 6-acetyl substitution introduces an electron-withdrawing group, which can influence the compound's electronic properties and enhance its ability to interact with biological targets. Similarly, the carboxylic acid group at position 5 contributes to hydrogen bonding capabilities, making it a versatile functional group for further chemical modifications.

One of the most promising applications of 6-acetyl-6-azabicyclo[3.2.1]octane-5-carboxylic acid lies in its potential as a lead compound for drug discovery. Researchers have explored its ability to modulate various biological pathways, including enzyme inhibition and receptor binding. For instance, studies have shown that this compound exhibits moderate inhibitory activity against certain proteases, making it a candidate for further optimization in anti-inflammatory and antiviral therapies.

In addition to its pharmacological applications, this compound has also been investigated for its role in synthetic chemistry. The bicyclo[3.2.1]octane system serves as a valuable scaffold for constructing complex molecules with high stereochemical control. Recent advancements in asymmetric synthesis have enabled the efficient construction of this bicyclic framework, paving the way for large-scale production and exploration of its derivatives.

The synthesis of 6-acetyl-6-azabicyclo[3.2.1]octane-5-carboxylic acid typically involves a multi-step process that combines ring-forming reactions with functional group transformations. Key steps include the formation of the bicyclic system through intramolecular cyclization, followed by selective oxidation or reduction to introduce the desired substituents. These methods have been optimized to ensure high yields and excellent stereochemical outcomes.

From an analytical standpoint, this compound has been thoroughly characterized using advanced spectroscopic techniques such as NMR (nuclear magnetic resonance) and mass spectrometry (MS). These analyses have provided critical insights into its molecular structure, purity, and stability under various conditions.

In conclusion, 6-acetyl-6-azabicyclo[3.2.1]octane-5-carboxylic acid represents a significant advancement in organic chemistry with broad implications for drug discovery and synthetic methodology. Its unique structural features and functional groups make it a valuable tool for researchers seeking to develop novel bioactive molecules with enhanced therapeutic potential.